Cas no 4721-69-1 ((8r,9s,10r,13s,14s,17s)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11, 12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-3-one)
4721-69-1 structure
Product Name:(8r,9s,10r,13s,14s,17s)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11, 12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-3-one
CAS No:4721-69-1
MF:C18H26O3
MW:290.397245883942
CID:1523548
PubChem ID:20055236
Update Time:2025-04-21
(8r,9s,10r,13s,14s,17s)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11, 12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-3-one Chemical and Physical Properties
Names and Identifiers
-
- (8R,9S,10R,13S,14S,17S)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11, 12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
- 4-Hydroxy-19-nortestosterone
- (8S,9S,10R,11S,13S,14S,17S)-11,17-DIHYDROXY-4,10,13,17-TETRAMETHYL-2,6 ,7,8,9,11,12,14,15,16-DECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-3-ONE
- CTK5D4566
- AG-G-80410
- AR-1C0563
- 4-Hydroxy-19-nor-testosteron
- NSC41842
- C15401
- AC1L5ZQ2
- 4-Hydroxy Nandrolone
- (8R,9S,10R,13S,14S,17S)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11, 12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-on
- A-hydroxy-4,17-dimethyltestosterone
- Estr-4-en-3-one, 4,17-dihydroxy-, (17beta)-
- 4721-69-1
- CHEBI:135210
- Oxabolone
- SCHEMBL151284
- UNII-51RPF719WE
- 4,17beta-Dihydroxyestr-4-en-3-one
- 4-Hydroxy Nandrolone (1.0mg/ml in Acetonitrile)
- NS00044274
- GXHBCWCMYVTJOW-YGRHGMIBSA-N
- EINECS 225-212-2
- OXABOLONE [MI]
- 4-Hydroxynandrolone; Oxabolone
- Estr-4-en-3-one, 4,17-dihydroxy-, (17.beta.)-
- Estr-4-en-3-one, 4,17beta-dihydroxy-
- Q7115044
- DB01500
- 51RPF719WE
- DTXSID50878357
- (8R,9S,10R,13S,14S,17S)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
- (8r,9s,10r,13s,14s,17s)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11, 12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-3-one
-
- Inchi: 1S/C18H26O3/c1-18-9-8-11-10-4-6-15(19)17(21)13(10)3-2-12(11)14(18)5-7-16(18)20/h10-12,14,16,20-21H,2-9H2,1H3/t10-,11-,12-,14+,16+,18+/m1/s1
- InChI Key: GXHBCWCMYVTJOW-YGRHGMIBSA-N
- SMILES: O[C@H]1CC[C@H]2[C@@H]3CCC4=C(C(CC[C@@H]4[C@H]3CC[C@@]21C)=O)O
Computed Properties
- Exact Mass: 290.18800
- Monoisotopic Mass: 290.188195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 57.5
Experimental Properties
- Density: 1.21
- Melting Point: 188-190°
- Boiling Point: 480.4°C at 760 mmHg
- Flash Point: 258.4°C
- Refractive Index: 1.584
- PSA: 57.53000
- LogP: 3.37480
(8r,9s,10r,13s,14s,17s)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11, 12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-3-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4721-69-1 ((8r,9s,10r,13s,14s,17s)-4,17-dihydroxy-13-methyl-2,6,7,8,9,10,11, 12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-3-one) Related Products
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